Cas no 3477-10-9 (Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate)

• Product Name: Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate
• CAS No: 3477-10-9
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 1029663
• PubChem ID: 45789752
• Update Time: 2025-06-14

Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate
• 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylic acid ethyl ester
• Ethyl 4-methyl-5-oxo-4,5-dihydro-1,2-oxazole-3-carboxylate
• 4-methyl-5-oxo-4,5-dihydro-isoxazole-3-carboxylic acid ethyl ester
• SCHEMBL17256458
• F95757
• ETHYL 4-METHYL-5-OXO-4H-1,2-OXAZOLE-3-CARBOXYLATE
• 3477-10-9
• IRFRNHVNUXOBBJ-UHFFFAOYSA-N
• Ethyl4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate
• A924901
• AKOS006325162
• DTXSID60671997
• ethyl 4,5-dihydro-4-methyl-5-oxoisoxazole-3-carboxylate

• MDL： MFCD11520432
• Inchi： 1S/C7H9NO4/c1-3-11-7(10)5-4(2)6(9)12-8-5/h4H,3H2,1-2H3
• InChI Key： IRFRNHVNUXOBBJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C(C(=O)OCC)=N1)=O

Computed Properties

• Exact Mass: 171.05300
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.96000
• LogP: -0.46600

Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate

Recent Advances in the Application of Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate (CAS: 3477-10-9) in Chemical Biology and Pharmaceutical Research

Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate (CAS: 3477-10-9) is a versatile isoxazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique isoxazole ring structure, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The compound's ability to act as a scaffold for further functionalization makes it a valuable tool in medicinal chemistry.

One of the most notable advancements in the use of Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate is its incorporation into the synthesis of novel heterocyclic compounds. Researchers have demonstrated that this compound can be efficiently transformed into pyrazole and pyrimidine derivatives, which exhibit promising biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the development of a new class of kinase inhibitors targeting cancer cell proliferation. The study reported that derivatives of Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate showed potent inhibitory effects against specific kinase enzymes, with IC50 values in the nanomolar range.

In addition to its applications in drug discovery, Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate has also been investigated for its potential in chemical biology. A recent study in Bioorganic & Medicinal Chemistry Letters explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The researchers designed a series of derivatives that exhibited strong fluorescence upon interaction with ROS, enabling real-time monitoring of oxidative stress in live cells. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

The synthetic versatility of Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate has also been leveraged in the development of antimicrobial agents. A 2022 study in the European Journal of Medicinal Chemistry reported the synthesis of a series of isoxazole-based compounds derived from this scaffold, which demonstrated broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The study emphasized the compound's potential as a lead structure for designing new antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate derivatives. Recent research has focused on improving the bioavailability and metabolic stability of these compounds through structural modifications. For example, a 2023 study in Drug Development Research explored the incorporation of polar functional groups to enhance water solubility while maintaining biological activity. These efforts are critical for advancing the compound's therapeutic potential and ensuring its suitability for clinical applications.

In conclusion, Ethyl 4-methyl-5-oxo-4,5-dihydroisoxazole-3-carboxylate (CAS: 3477-10-9) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, underscore its importance in the field. Future research should focus on addressing the remaining challenges, such as optimizing pharmacokinetic properties and expanding its therapeutic scope. With ongoing advancements, this compound holds significant promise for contributing to the development of novel therapeutics and diagnostic tools.